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Compound of Interest

Compound Name: Fmoc-D-Pro-OH

Cat. No.: B557622

The proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and professionals in drug
development, adherence to established disposal protocols for compounds like Fmoc-D-Pro-
OH is paramount. This guide provides essential, immediate safety and logistical information,
offering a clear, step-by-step procedure for the safe disposal of Fmoc-D-Pro-OH, thereby
minimizing risks to personnel and the environment.

While Fmoc-D-Pro-OH is generally not classified as a hazardous substance, it is prudent to
handle all chemicals with caution.[1] The fundamental principle for the disposal of Fmoc-D-
Pro-OH is to treat it as a chemical waste product, which should be managed through your
institution's official hazardous waste management program.[2] Under no circumstances should
this compound or its containers be disposed of in regular trash or down the drain.[3]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Fmoc-D-Pro-OH is provided below.
This information is crucial for understanding its behavior and for making informed decisions on
handling and storage.
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Property Value

CAS Number 101555-62-8[4]
Molecular Formula C20H19NO4[4][5]
Molecular Weight 337.37 g/mol
Melting Point 110-116°CJ[5]
Storage Temperature 2-8°C[5]
Appearance Solid

Experimental Protocols: Disposal Procedures

The following protocols provide detailed methodologies for the proper disposal of Fmoc-D-Pro-
OH in both solid and liquid waste forms.

Disposal of Solid Fmoc-D-Pro-OH Waste

Unused, expired, or contaminated solid Fmoc-D-Pro-OH must be disposed of as hazardous
chemical waste.[2] This includes the original product, as well as any lab materials that have
come into direct contact with the solid compound, such as weighing papers, contaminated
gloves, or pipette tips.[3]

Step-by-Step Procedure for Solid Waste:

e Segregation and Collection: Collect all solid waste containing Fmoc-D-Pro-OH in a
designated, compatible, and clearly labeled hazardous waste container.[3] High-density
polyethylene (HDPE) containers are a suitable option.[3]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Fmoc-D-Pro-OH," the primary hazards (e.g., "Irritant” as a precaution), and
the date the waste was first added.[3]

o Storage: Keep the waste container sealed when not in use and store it in a designated
hazardous waste accumulation area.[3] This area should be well-ventilated and separate
from incompatible materials.[3]
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» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.[3]

Disposal of Liquid Waste Containing Fmoc-D-Pro-OH

Liquid waste may be generated during experimental procedures where Fmoc-D-Pro-OH is
dissolved in a solvent.

Step-by-Step Procedure for Liquid Waste:

o Collection: Collect all liquid waste in a dedicated, properly labeled, and sealed waste
container. Do not mix with incompatible waste streams.[2]

e Labeling: Label the liquid waste container with "Hazardous Waste" and list all chemical
constituents, including solvents.[2]

e Storage: Store the container in a designated hazardous waste area, following the same
storage requirements as for solid waste.[2]

» Disposal: Arrange for disposal through your institution's hazardous waste management
program.[2]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the proper disposal workflow for Fmoc-D-Pro-
OH, the following diagram outlines the key steps and decision points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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